Cas no 2248365-09-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate
• CAS No: 2248365-09-3
• MF: C₁₅H₇ClFNO₄
• MW: 319.671786546707
• CID: 6384620
• PubChem ID: 165729633
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514722
• 2248365-09-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate

• Inchi： 1S/C15H7ClFNO4/c16-12-6-5-8(17)7-11(12)15(21)22-18-13(19)9-3-1-2-4-10(9)14(18)20/h1-7H
• InChI Key： FYINKAPVWCHYIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 319.0047636g/mol
• Monoisotopic Mass: 319.0047636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate (CAS: 2248365-09-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate (CAS: 2248365-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and chloro-fluorobenzoate ester moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a potent inhibitor of specific proteases and kinases. Researchers have demonstrated that the chloro-fluorobenzoate group enhances the molecule's binding affinity to target enzymes, thereby improving its inhibitory activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate exhibited nanomolar inhibition constants against several cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its enzymatic inhibition properties, this compound has also been explored for its utility in prodrug design. The isoindole-1,3-dione moiety serves as a versatile scaffold for the attachment of various bioactive molecules, enabling the development of targeted prodrugs with improved pharmacokinetic profiles. Recent preclinical studies have shown that prodrugs based on this scaffold exhibit enhanced solubility and bioavailability, as well as reduced off-target effects, making them attractive candidates for further clinical evaluation.

Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. Preliminary in vitro and in vivo studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate can modulate the activity of key enzymes involved in neuroinflammation and oxidative stress. These findings, published in a 2024 issue of ACS Chemical Neuroscience, highlight the molecule's neuroprotective effects and its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the optimization and clinical translation of this compound. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further structural modifications and comprehensive pharmacological studies. Nevertheless, the recent progress in understanding the biological activities and therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-fluorobenzoate underscores its significance as a valuable tool in drug discovery and development.